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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Tralkoxydim. The information is designed to address specific issues that may arise during

experimental procedures involving this herbicide.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action for Tralkoxydim?

Tralkoxydim is a selective, systemic herbicide belonging to the cyclohexanedione chemical

family.[1][2] Its primary mode of action is the inhibition of the enzyme Acetyl-CoA carboxylase

(ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are

essential components of plant cell membranes.[3] By inhibiting this enzyme, Tralkoxydim
disrupts lipid synthesis, leading to the cessation of growth and eventual death of susceptible

grass weeds.[2][4] Broadleaf plants are not affected because their ACCase enzyme has a

different structure that is not recognized by the herbicide.[2][4]

Q2: At what growth stage is Tralkoxydim most effective against target weeds?

Tralkoxydim is most effective when applied to actively growing young weeds.[1][5] For optimal

control of species like wild oats and annual ryegrass, application at the 2 to 4-leaf stage up to

early tillering is recommended.[1][5] Efficacy can be reduced if application is delayed and

weeds are larger or have begun tillering.[1][5]
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Q3: What are the signs of Tralkoxydim phytotoxicity on susceptible weeds?

Following a successful application of Tralkoxydim, susceptible weeds will typically show visible

symptoms within 7 to 10 days.[3] Initial signs include purpling and yellowing of the shoots,

followed by necrosis (tissue death).[3] Complete plant death usually occurs within 3 to 4 weeks.

[3]

Q4: Can Tralkoxydim be tank-mixed with other herbicides?

Yes, Tralkoxydim can be tank-mixed with certain broadleaf herbicides.[6] However,

antagonism can occur with some tank-mix partners, potentially reducing the efficacy of

Tralkoxydim on grass weeds.[7] For instance, studies have shown that thifensulfuron can

antagonize Tralkoxydim activity on green foxtail more than on wild oat.[7] It is crucial to

consult product labels and conduct small-scale compatibility tests before large-scale

applications.

Troubleshooting Guides
Problem 1: Reduced or no efficacy on target grass weeds.
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Possible Cause Troubleshooting Steps

Weed Growth Stage

Weeds may have been too large or stressed at

the time of application. Tralkoxydim is most

effective on actively growing weeds at the 2-4

leaf stage.[1][5][7]

Herbicide Resistance

The weed population may have developed

resistance to Group A herbicides (ACCase

inhibitors) like Tralkoxydim.[1][5][8] This is more

likely in fields with a history of repeated use of

herbicides with the same mode of action.[1][9]

Application Rate

The application rate may have been too low for

the weed density or environmental conditions.

[10] Heavy infestations often require higher

labeled rates.[5]

Environmental Conditions

Dry soil conditions, drought, or extreme

temperatures can reduce herbicide uptake and

translocation.[1][3][11] Application during low

light or in the late afternoon may improve

efficacy as the active ingredient can be

degraded by sunlight.[3]

Water Quality
Hard water or alkaline water can reduce the

efficacy of Tralkoxydim.[3]

Tank Mix Antagonism

If tank-mixed with another herbicide,

antagonism may have occurred, reducing

Tralkoxydim's effectiveness.[7]

Problem 2: Crop injury observed after Tralkoxydim application.
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Possible Cause Troubleshooting Steps

Crop Stress

Application to crops under stress from factors

like severe frost, drought, waterlogging, low soil

fertility, or disease can lead to yellowing or

growth retardation.[1][3][5]

Crop Growth Stage
Applying Tralkoxydim to crops with fewer than 2

true leaves can increase the risk of injury.[1][5]

Application Overlap

Double spraying or overlapping application

swaths can result in localized over-application

and subsequent crop damage.[1][5]

Adjuvant Selection/Rate

Incorrect adjuvant use or rates can increase

crop sensitivity. Always follow the label

recommendations for adjuvants.[6]

Data Presentation: Tralkoxydim Application Rates
for Heavy Weed Infestations
The following table summarizes recommended application rates for Tralkoxydim under

conditions of heavy weed infestation, based on product labels for a 400 g/kg WG formulation.

Rates may need to be adjusted based on local conditions and specific product labels.
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Target Weed(s)
Weed Growth
Stage

Application Rate
(g/ha)

Critical Notes

Wild Oats

Growing actively up to

early tillering (Max 2

tillers)

380 g

This is the preferred

rate for dense wild oat

populations.[5]

Annual Ryegrass
Growing actively at 2-

4 leaf (pre-tillering)
380 - 500 g

Do not apply to tillered

ryegrass. Higher rates

may be needed for

more reliable control.

[1][5]

Wild Oats & Annual

Ryegrass (Mixed

Infestation)

Growing actively up to

early tillering (Max 2

tillers)

380 g

Recommended when

wild oats are the

predominant species.

[5]

Annual Phalaris

(Suppression)

Growing actively at 2-

4 leaf (pre-tillering)
380 - 500 g

Higher rates may

provide more reliable

results. Do not apply

to tillered annual

phalaris.[1][5]

Note: The addition of a recommended adjuvant, such as Supercharge at 1 L per 100 L of spray

solution, may improve weed control, especially under dry conditions.[1]

Experimental Protocols
Protocol 1: Determining Dose-Response Curves for Tralkoxydim on a Target Weed Species

Objective: To determine the effective dose (ED) of Tralkoxydim required to achieve 50%

(ED50) and 90% (ED90) growth inhibition of a specific grass weed species.

Methodology:

Plant Propagation: Grow the target weed species from seed in pots containing a

standardized soil mix in a controlled environment (greenhouse or growth chamber).
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Experimental Design: Employ a completely randomized design with at least 6-8

Tralkoxydim rates (including a zero-dose control) and a sufficient number of replicates (e.g.,

5-10 pots per treatment).

Herbicide Application: Apply Tralkoxydim at the 3-4 leaf stage of the weeds. Use a

laboratory-grade sprayer calibrated to deliver a precise volume of spray solution.

Data Collection: At a set time point after application (e.g., 21 days), harvest the above-

ground biomass of the weeds. Dry the biomass in an oven at a specified temperature (e.g.,

70°C) until a constant weight is achieved.

Data Analysis: Calculate the percent growth inhibition for each treatment relative to the

untreated control. Use a non-linear regression model (e.g., log-logistic) to fit the dose-

response data and determine the ED50 and ED90 values.

Protocol 2: Assessing Potential Tralkoxydim Resistance in a Weed Population

Objective: To screen a weed population for resistance to Tralkoxydim.

Methodology:

Seed Collection: Collect mature seeds from the suspected resistant weed population in the

field. Also, collect seeds from a known susceptible population of the same species to serve

as a control.

Seed Germination and Plant Growth: Germinate the seeds and grow the plants to the 3-4

leaf stage under controlled conditions.

Whole-Plant Bioassay: Treat plants from both the suspected resistant and known susceptible

populations with a discriminating dose of Tralkoxydim. This dose should be sufficient to kill

100% of the susceptible population. Include an untreated control for both populations.

Resistance Assessment: After a specified period (e.g., 21 days), visually assess the survival

rate of the plants in each treatment group. Survival of individuals in the suspected resistant

population treated with the discriminating dose indicates the presence of resistance.
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Confirmation (Optional): To confirm resistance and determine the level of resistance, conduct

a dose-response experiment as described in Protocol 1 for both the suspected resistant and

susceptible populations. The resistance factor (RF) can be calculated as the ratio of the

ED50 of the resistant population to the ED50 of the susceptible population.

Visualizations

Tralkoxydim Mode of Action Pathway
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Caption: Tralkoxydim inhibits the ACCase enzyme, blocking fatty acid synthesis.
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Experimental Workflow for Herbicide Resistance Screening
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Caption: Workflow for screening weed populations for Tralkoxydim resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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